2-methoxy-N-propyl-N-(thiophen-3-ylmethyl)acetamide

• IUPAC Name: 2-methoxy-N-propyl-N-(thiophen-3-ylmethyl)acetamide
• InChI: InChI=1S/C11H17NO2S/c1-3-5-12(11(13)8-14-2)7-10-4-6-15-9-10/h4,6,9H,3,5,7-8H2,1-2H3
• InChI Key: XVTGYEKXKVLOKZ-UHFFFAOYSA-N
• Canonical SMILES: CCCN(CC1=CSC=C1)C(=O)COC
• Molecular Formula: C11H17NO2S
• Molecular Weight: 227.33 g/mol

Description

2-methoxy-N-propyl-N-(thiophen-3-ylmethyl)acetamide is a chemical compound that has gained attention in scientific research due to its potential applications in the field of pharmacology. This compound is commonly referred to as MPTA and is known for its ability to modulate the activity of certain receptors in the brain, which makes it a promising candidate for the development of new drugs.

Scientific Research Applications

Comparative Metabolism of Chloroacetamide Herbicides

Research on chloroacetamide herbicides, including compounds such as acetochlor and metolachlor, has provided insights into their metabolism by human and rat liver microsomes. Studies demonstrate that these compounds undergo complex metabolic pathways leading to various metabolites, some of which may have carcinogenic potential. The metabolism involves the formation of specific acetamide derivatives, indicating the significance of understanding these pathways for assessing potential health impacts and environmental persistence of chloroacetamide herbicides. Such research underlines the importance of studying the metabolism and environmental interactions of related acetamide compounds, including 2-methoxy-N-propyl-N-(thiophen-3-ylmethyl)acetamide, to understand their behavior and effects in biological systems and the environment (Coleman et al., 2000).

Catalytic Hydrogenation for Green Synthesis

In the context of green chemistry, research into the catalytic hydrogenation of acetamide derivatives for the synthesis of important intermediates, such as N-(3-Amino-4-methoxyphenyl)acetamide, highlights the potential for environmentally friendly production methods for chemicals related to 2-methoxy-N-propyl-N-(thiophen-3-ylmethyl)acetamide. These studies suggest avenues for the synthesis of valuable chemical intermediates using less harmful reagents and processes, aligning with sustainability goals in chemical manufacturing (Zhang Qun-feng, 2008).

Soil Interaction and Herbicidal Activity

Research on the interaction of chloroacetamide herbicides with soil and their effects on agricultural crops provides a basis for understanding how related compounds, such as 2-methoxy-N-propyl-N-(thiophen-3-ylmethyl)acetamide, might interact with environmental matrices. These studies explore the adsorption, mobility, and efficacy of these herbicides in relation to soil properties, offering insights into how chemical structure influences environmental behavior and potential agricultural applications (Banks & Robinson, 1986).

Mechanism of Action

Target of Action

It is known that similar compounds, such as indole derivatives, bind with high affinity to multiple receptors , suggesting that this compound may also interact with various biological targets.

Mode of Action

Compounds with similar structures, such as indole derivatives, are known to interact with their targets and cause changes that result in various biological activities .

Biochemical Pathways

Similar compounds, such as indole derivatives, are known to affect a variety of biochemical pathways, leading to diverse biological activities .

Result of Action

Similar compounds, such as indole derivatives, are known to have diverse biological activities .